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Compound of Interest

Compound Name: n-Octylcyclohexane

Cat. No.: B162980 Get Quote

Technical Support Center: High-Purity n-
Octylcyclohexane
This guide provides researchers, scientists, and drug development professionals with essential

information for the safe handling and storage of high-purity n-Octylcyclohexane.

Frequently Asked Questions (FAQs)
Q1: What is the proper procedure for receiving and initially handling a new shipment of high-

purity n-Octylcyclohexane?

A1: Upon receipt, visually inspect the container for any signs of damage or leaks. Ensure the

container is properly labeled. All handling should be conducted in a well-ventilated area,

preferably under a chemical fume hood. Personnel should wear appropriate Personal

Protective Equipment (PPE), including safety glasses or goggles, chemical-resistant gloves,

and a lab coat.[1] Avoid breathing vapors.[1][2]

Q2: What are the ideal storage conditions for high-purity n-Octylcyclohexane to maintain its

purity?

A2: To maintain high purity, n-Octylcyclohexane should be stored in a tightly closed container

in a cool, dry, and well-ventilated area.[3] It is crucial to keep it away from heat, sparks, open

flames, and other sources of ignition as it is a flammable liquid.[1] For long-term stability and to
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prevent degradation, it is recommended to store the compound under an inert gas atmosphere,

such as nitrogen or argon.

Q3: What materials are compatible and incompatible with n-Octylcyclohexane?

A3: While specific compatibility data for n-Octylcyclohexane is not extensively detailed in the

provided results, general guidelines for saturated hydrocarbons suggest avoiding contact with

strong oxidizing agents. For detailed compatibility, it is always best to consult the Safety Data

Sheet (SDS) provided by the supplier.

Q4: What are the critical safety precautions to take when working with n-Octylcyclohexane?

A4: n-Octylcyclohexane is a flammable liquid and may cause skin irritation.[1][4] It may also

be fatal if swallowed and enters the airways.[1] Therefore, it is imperative to use non-sparking

tools and take precautionary measures against static discharge.[1][2] Always work in a well-

ventilated area or under a fume hood to avoid inhaling vapors.[1] In case of skin contact,

immediately wash the affected area with soap and water.[1]

Troubleshooting Guide
Problem 1: The purity of my n-Octylcyclohexane appears to have decreased over time,

confirmed by analytical testing.

Possible Cause 1: Improper Storage Atmosphere. Exposure to air and humidity can lead to

the absorption of impurities or slow degradation.

Solution: Ensure the container is tightly sealed and stored under an inert gas like nitrogen

or argon. If not already done, purge the headspace of the container with an inert gas

before sealing.

Possible Cause 2: Exposure to Heat or Light. Elevated temperatures or exposure to light can

potentially cause degradation of the compound.

Solution: Store the container in a cool, dark place, away from direct sunlight and other

heat sources.[5][6]

Problem 2: I observe pressure buildup inside the n-Octylcyclohexane container.
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Possible Cause: Temperature Fluctuation. Storing the container in an area with significant

temperature swings can cause the vapor pressure inside the container to increase.

Solution: Move the container to a temperature-controlled storage area. When opening, do

so slowly and cautiously in a well-ventilated area to safely release any built-up pressure.

Problem 3: There is visible contamination or discoloration in the n-Octylcyclohexane.

Possible Cause 1: Cross-Contamination. The use of non-dedicated or improperly cleaned

laboratory equipment (e.g., pipettes, syringes) can introduce impurities.

Solution: Always use clean, dry, and dedicated equipment when handling high-purity

solvents.

Possible Cause 2: Reaction with Container Material. While unlikely with standard chemical

containers, prolonged storage in an incompatible container could potentially lead to leaching

of substances.

Solution: Verify that the container material is appropriate for storing hydrocarbons. If in

doubt, consult the supplier's documentation.

Quantitative Data
For easy reference, the following table summarizes key physical and chemical properties of n-
Octylcyclohexane.
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Property Value Source

Molecular Formula C₁₄H₂₈ [7][8]

Molecular Weight 196.37 g/mol [7][8]

Melting Point -19.69 °C [9]

Boiling Point 264 °C [9]

Density 0.81 g/cm³ [9]

Autoignition Temperature 260 °C (500 °F) [3]

Partition Coefficient (log Pow) 3.44 at 25 °C [3]

Viscosity (dynamic) 0.89 mPa.s at 25 °C [3]

Experimental Protocols
Detailed methodologies for standard analytical tests to verify the purity of n-Octylcyclohexane,

such as Gas Chromatography (GC) or Nuclear Magnetic Resonance (NMR) spectroscopy,

should be followed according to your institution's standard operating procedures and the

specific requirements of your experiment.

Visual Workflow for Troubleshooting
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Caption: Troubleshooting workflow for handling and storage issues of n-Octylcyclohexane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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